Cas no 1203078-73-2 (2-(3-chlorophenyl)amino-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-(3-chlorophenyl)amino-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-4-carboxamide
• CAS No: 1203078-73-2
• MF: C₁₈H₁₇ClN₄O₃S₂
• MW: 436.935580015183
• CID: 6608832
• PubChem ID: 45502150
• Update Time: 2025-06-29

2-(3-chlorophenyl)amino-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)amino-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-4-carboxamide
• 2-(3-chloroanilino)-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-4-carboxamide
• 2-((3-chlorophenyl)amino)-N-(4-sulfamoylphenethyl)thiazole-4-carboxamide
• AKOS024508468
• 2-[(3-chlorophenyl)amino]-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-4-carboxamide
• 1203078-73-2
• F5448-0168
• VU0643203-1

• Inchi： 1S/C18H17ClN4O3S2/c19-13-2-1-3-14(10-13)22-18-23-16(11-27-18)17(24)21-9-8-12-4-6-15(7-5-12)28(20,25)26/h1-7,10-11H,8-9H2,(H,21,24)(H,22,23)(H2,20,25,26)
• InChI Key： FROXKFQNZYFZOU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=NC(=CS1)C(NCCC1C=CC(=CC=1)S(N)(=O)=O)=O

Computed Properties

• Exact Mass: 436.0430605g/mol
• Monoisotopic Mass: 436.0430605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 151Ų

Additional information on 2-(3-chlorophenyl)amino-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-4-carboxamide

Professional Introduction to Compound with CAS No 1203078-73-2 and Product Name: 2-(3-chlorophenyl)amino-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-4-carboxamide

The compound with the CAS number 1203078-73-2 and the product name 2-(3-chlorophenyl)amino-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a thiazole core, which is known for its broad spectrum of biological interactions, and amine, sulfonamide, and chlorophenyl substituents that enhance its pharmacological profile.

Recent research in medicinal chemistry has highlighted the importance of thiazole derivatives in the development of novel drugs. Thiazole scaffolds are particularly valued for their ability to modulate various biological pathways, making them attractive candidates for treating a wide range of diseases. The presence of a chlorophenyl group in the molecule suggests potential interactions with specific enzymatic targets, which could be exploited for therapeutic purposes. Additionally, the sulfamoyl moiety contributes to the compound's solubility and bioavailability, factors that are crucial for its efficacy as a drug candidate.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current studies indicate that molecules with a similar structural motif have shown promise in preclinical models for conditions such as inflammation, cancer, and infectious diseases. The amine group in the compound's structure is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. This feature is often leveraged in drug design to improve receptor occupancy and therapeutic response.

The synthesis of 2-(3-chlorophenyl)amino-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-4-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex framework of the molecule. These techniques not only facilitate the introduction of the desired functional groups but also minimize unwanted side products, ensuring that the final product meets stringent quality standards.

In terms of biological activity, preliminary investigations have revealed that this compound exhibits notable properties in vitro. For instance, it has demonstrated inhibitory effects on certain enzymes implicated in disease pathogenesis. The thiazole core appears to be critical for these interactions, suggesting that it plays a pivotal role in mediating biological effects. Furthermore, the presence of both amine and sulfonamide groups may contribute to multiple modes of action, providing a rationale for its potential use as a broad-spectrum therapeutic agent.

The pharmacokinetic profile of 2-(3-chlorophenyl)amino-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-4-carboxamide is another area of interest. Studies have shown that compounds with similar structural features often exhibit favorable pharmacokinetic properties, including adequate absorption, distribution, metabolism, and excretion (ADME). These characteristics are essential for ensuring that a drug reaches its target site at effective concentrations while minimizing toxicity. The sulfonamide group, in particular, is known to enhance water solubility, which can improve oral bioavailability and tissue distribution.

From a regulatory perspective, the development of new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy. The synthesis and characterization of 2-(3-chlorophenyl)amino-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-4-carboxamide have been conducted under Good Manufacturing Practices (GMP) conditions to meet regulatory requirements. This includes thorough analytical characterization using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These analyses confirm the structural integrity and purity of the compound, which are critical for its intended use.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its utility in emerging fields such as precision medicine and targeted therapy. The ability to modulate specific biological pathways suggests that it could be used to develop personalized treatments tailored to individual patient needs. Additionally, its structural complexity provides opportunities for further derivatization, allowing chemists to fine-tune its properties for specific applications.

In conclusion,2-(3-chlorophenyl)amino-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-4-carboxamide represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive molecule for addressing various medical conditions. As research continues to uncover new applications for thiazole derivatives,this compound has the potential to play a significant role in advancing therapeutic strategies across multiple disciplines.